Cas no 103-80-0 (Phenylacetyl chloride)
Phenylacetyl chloride,Phenylacetyl Chloride,Alias Phenylacetyl chloride,Colorless to light yellow fuming liquid.Soluble in ether,In water and ethanoldecomposition.It can be prepared by the reaction of phenylacetic acid and thionyl chloride.It is an intermediate of perfume and other organic synthesis.Used for flavor preparation\Organic synthesis,Also used as an experimental reagent.
Phenylacetyl chloride structure
Phenylacetyl chloride
Phenylacetyl chloride Properties
Names and Identifiers
-
- Phenylacetyl chloride
- Benzeneacetyl chloride
- Phenylacetic acid chloride
- 2-PHENYLACETYLCHLORIDE
- A-TOLUYL CHLORIDE
- PHENYL ACETY1[E] CHLORIDE
- PHENYLACETHYLCHLORIDE
- PHENYLACETYL CHLORIDE FOR SYNTHESIS
- α-Toluyl chloride
- phenylacetyl
- -Toluylchloride
- ylacetyl chloride
- PHENACETYL CHLORIDE
- Phenyl acetyl chlori
- alpha-Toluyl chloride
- AKOS BBS-00003909
- LABOTEST-BB LT00643802
- Phenyl acetyl chloride
- Acetyl chloride, phenyl-
- alpha-Phenylacetyl chloride
- EINECS 203-146-5
- Q27289593
- phenylacetyl-chloride
- FT-0613320
- phenyl acetic acid chloride
- DTXSID6059281
- phenacetylchloride
- AKOS000268752
- MFCD00000729
- Q-201559
- 2-phenyl-acetyl chloride
- 2-phenylethanoyl chloride
- 2-phenyl acetyl chloride
- 103-80-0
- STR00124
- UNII-T30899DRND
- .alpha.-Phenylacetyl chloride
- Phenylacetylchloride
- BnCOCl
- Phenylacetyl chloride [UN2577] [Corrosive]
- s11991
- phenyl-acetyl chloride
- benzenacetyl chloride
- PhCH2COCl
- InChI=1/C8H7ClO/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H
- SCHEMBL1493
- F2190-0109
- UN-2577
- Phenylacetyl Chloride(Benzeneacetyl Chloride)
- P0129
- 2-phenylacetyl chloride
- EN300-65600
- UN 2577
- PHENYLACETIC CHLORIDE
- phenyl acetylchloride
- Phenylacetyl chloride, 98%
- AI3-23871
- T30899DRND
- UN2577
- CCRIS 8623
- NS00041340
- benzyl carbonyl chloride
- Cloruro de fenilacetilo
- DB-032093
- PHENYLACETYL CHLORIDE
- Chlorure de phenylacetyle (French DOT)
- STL146489
- DTXCID6032770
- alphaPhenylacetyl chloride
- 2-Phenylacetyl Chloride; 2-Phenylethanoyl Chloride; Phenylacetic Acid Chloride; Phenylacetic Chloride; Phenylacetyl Chloride; alpha-Phenylacetyl Chloride
- Acetyl chloride, phenyl
- phenyl acetyl chloride
- Cloruro de fenilacetilo (Spanish DOT)
- Phenacetyl chloride
- Chlorure de phenylacetyle
- BBL011387
- 2Phenylacetyl chloride
- +Expand
-
- MFCD00000729
- VMZCDNSFRSVYKQ-UHFFFAOYSA-N
- 1S/C8H7ClO/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2
- C1=CC=C(C=C1)CC(=O)Cl
- 742254
Computed Properties
- 154.01900
- 0
- 1
- 2
- 154.018543
- 10
- 116
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 17.1
Experimental Properties
- 1.99450
- 17.07000
- n20/D 1.5325(lit.)
- 211°C(lit.)
- 91
- 0.1±0.4 mmHg at 25°C
- Fahrenheit: 215.6 ° f < br / > Celsius: 102 ° C < br / >
- Miscible with alcohol and ether.
- Colorless to light yellow fuming liquid [1]
- Stable. Reacts with water. Incompatible with amines, most common metals, moisture, strong oxidizing agents.
- Soluble in ether [7]
- Moisture Sensitive
- 1.169 g/mL at 25 °C(lit.)
Phenylacetyl chloride Security Information
- GHS05
- 3
- 8
- S26-S36/37/39-S45-S25
- II
- II
- R34
- 8
- C
- UN 2577 8/PG 2
- H314
- P280,P305+P351+P338,P310
- dangerous
- 2-8°C
- II
- 34-37
- Danger
- Yes
- 8
- 21
Phenylacetyl chloride Customs Data
- 29163900
-
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Phenylacetyl chloride Related Literature
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1. Synthesis of pseudoxazolones and their inhibition of the 3C cysteine proteinases from hepatitis A virus and human rhinovirus-14Yeeman K. Ramtohul,Nathaniel I. Martin,Lara Silkin,Michael N. G. James,John C. Vederas J. Chem. Soc. Perkin Trans. 1 2002 1351
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2. 1,3-Dipolar character of six-membered aromatic rings. Part 52. 2π+ 8π Cycloaddition reactions of 1-substituted 3-oxidopyridinium betainesAlan R. Katritzky,Alan T. Cutler,Nicholas Dennis,Gebran J. Sabongi,Soheila Rahimi-Rastgoo,Gerhard W. Fischer,Ian J. Fletcher J. Chem. Soc. Perkin Trans. 1 1980 1176
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Frances Heaney,Julie Fenlon,Patrick McArdle,Desmond Cunningham Org. Biomol. Chem. 2003 1 1122
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Caitlin E. Falcone,Zinia Jaman,Michael Wleklinski,Andy Koswara,David H. Thompson,R. Graham Cooks Analyst 2017 142 2836
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5. Synthesis of 5-substituted imidazo[4,5-b]pyridinones by annelation of 4-amino-5-ethoxalyl-1H-imidazole derivatives with active methylene compoundsGeorge Tennant,Christopher J. Wallis,George W. Weaver J. Chem. Soc. Perkin Trans. 1 1999 827
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Jun-Yi Liao,Qing-Yan Wu,Xiuqiang Lu,Ning Zou,Cheng-Xue Pan,Cui Liang,Gui-Fa Su,Dong-Liang Mo Green Chem. 2019 21 6567
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Gang Liu,Hongliang Liu,Guanyinsheng Qiu,Shouzhi Pu,Jie Wu Chem. Commun. 2012 48 7049
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Caitlin E. Falcone,Zinia Jaman,Michael Wleklinski,Andy Koswara,David H. Thompson,R. Graham Cooks Analyst 2017 142 2836
-
Caitlin E. Falcone,Zinia Jaman,Michael Wleklinski,Andy Koswara,David H. Thompson,R. Graham Cooks Analyst 2017 142 2836
-
10. Stereoselective synthesis of (3R*,3aS*,7aS*)-3-aryloctahydroindol-2-ones using radical cyclisation: a formal synthesis of (±)-pancracineMasazumi Ikeda,Masahiro Hamada,Takashi Yamashita,Katsuaki Matsui,Tatsunori Sato,Hiroyuki Ishibashi J. Chem. Soc. Perkin Trans. 1 1999 1949
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